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Compound Focus: Lurtotecan

CAS No.: 149882-10-0

Cat. No.: S548630

Get Quote

The table below consolidates the key identified characteristics of Lurtotecan:

Feature Description

Chemical Class Hexacyclic camptothecin analog [1]

Primary
Modification

10, 11-ethylenedioxy group forming a six-membered ring between positions 10

and 11 [1]

Solubility Feature Water-soluble derivative [1]

Solubilizing Group 4-methylpiperazino-methylene substituent at position 7 [1]

Documented
Potency

"Great potency" demonstrated in clinical research [1]

Current Status Clinical trials discontinued, mainly due to unmanageable toxicity and insufficient

efficacy [2]

Mechanism of Action and Design Rationale

Lurtotecan was designed based on established structure-activity relationship (SAR) principles for

camptothecins. Its structure incorporates two key modifications to improve upon the natural product lead [1]
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Hexacyclic System: The 10,11-ethylenedioxy bridge creates an additional ring. This modification

was known to produce analogs with great potency and increased water solubility [1].
Water-Solubilizing Group: The introduction of a 4-methylpiperazino-methylene group at the 7-

position was a strategy to yield a hexacyclic analog with good water solubility, addressing a major
limitation of the parent camptothecin compound [1].

As a topoisomerase I (Topo I) inhibitor, Lurtotecan shares the core mechanism of action with other

camptothecins. The following diagram illustrates this general mechanism, which stabilizes the Topo I-DNA

complex leading to irreversible DNA damage.
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camptothecin mechanism: Topo I inhibition leads to apoptosis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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